Cas no 120465-67-0 (3,7-Diazabicyclo[3.3.1]nonane,3-butyl-7-[(4-butylphenyl)sulfonyl]-9,9-dimethyl-)

• Product Name: 3,7-Diazabicyclo[3.3.1]nonane,3-butyl-7-[(4-butylphenyl)sulfonyl]-9,9-dimethyl-
• CAS No: 120465-67-0
• MF: C₂₃H₃₈N₂O₂S
• MW: 406.625025272369
• CID: 169590
• PubChem ID: 3078246
• Update Time: 2025-04-19

3,7-Diazabicyclo[3.3.1]nonane,3-butyl-7-[(4-butylphenyl)sulfonyl]-9,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane,3-butyl-7-[(4-butylphenyl)sulfonyl]-9,9-dimethyl-
• 7-butyl-3-(4-butylphenyl)sulfonyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane
• 3-Butyl-7-((4-butylphenyl)sulfonyl)-9,9-dimethyl-3,7-diazabicyclo(3.3.1)nonane
• 3-Butyl-7-(4-butylbenzene-1-sulfonyl)-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane
• 120465-67-0
• 3,7-Diazabicyclo(3.3.1)nonane, 3-butyl-7-((4-butylphenyl)sulfonyl)-9,9-dimethyl-
• DTXSID60923408

• Inchi： 1S/C23H38N2O2S/c1-5-7-9-19-10-12-22(13-11-19)28(26,27)25-17-20-15-24(14-8-6-2)16-21(18-25)23(20,3)4/h10-13,20-21H,5-9,14-18H2,1-4H3
• InChI Key： ZDBSWFMQWXWYCY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CCCC)=CC=1)(N1CC2CN(CCCC)CC(C1)C2(C)C)(=O)=O

Computed Properties

• Exact Mass: 406.26564
• Monoisotopic Mass: 406.26539963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 40.62